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Compound of Interest

Compound Name: Linolenyl palmitate

Cat. No.: B15552360 Get Quote

An In-depth Technical Guide to Linolenyl
Palmitate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

synthesis, and analysis of linolenyl palmitate. It is intended for a scientific audience and

includes detailed experimental protocols and data presented for clarity and practical

application.

Chemical Identity and Structure
Linolenyl palmitate is a wax ester, a class of neutral lipids composed of a long-chain fatty acid

esterified to a long-chain fatty alcohol.[1] Specifically, it is the ester formed from the saturated

fatty acid, palmitic acid, and the polyunsaturated fatty alcohol, linolenyl alcohol.

The IUPAC name for this compound is [(9Z,12Z,15Z)-octadeca-9,12,15-trienyl] hexadecanoate.

[2] The molecule consists of a 16-carbon saturated acyl chain (from palmitic acid) and an 18-

carbon alcohol chain with three cis double bonds at the 9th, 12th, and 15th carbon positions

(from linolenyl alcohol).

Below is a summary of the key chemical identifiers for linolenyl palmitate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15552360?utm_src=pdf-interest
https://www.benchchem.com/product/b15552360?utm_src=pdf-body
https://www.benchchem.com/product/b15552360?utm_src=pdf-body
https://www.lipotype.com/lipidomics-services/fatty-acyl-analysis/fatty-ester-analysis/wax-ester-analysis/
https://pubchem.ncbi.nlm.nih.gov/compound/Linolenyl-palmitate
https://www.benchchem.com/product/b15552360?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value Source

IUPAC Name
[(9Z,12Z,15Z)-octadeca-

9,12,15-trienyl] hexadecanoate
[2]

Synonyms

Linolenyl palmitate,

9Z,12Z,15Z-octadecatrienyl

hexadecanoate,

WE(18:3(9Z,12Z,15Z)/16:0)

[2][3]

Molecular Formula C34H62O2

Molecular Weight 502.86 g/mol

CAS Number 2692623-57-5

Lipid MAPS ID LMFA07010122

ChEBI ID CHEBI:165663

Physicochemical Properties
Specific experimental data for the physicochemical properties of linolenyl palmitate, such as

melting point and boiling point, are not readily available in the reviewed literature. However, we

can infer its properties based on its structure and data from analogous wax esters. As an

unsaturated wax ester, it is expected to have a lower melting point than its saturated or

monounsaturated counterparts and will likely be a liquid or a low-melting solid at room

temperature.

For comparative purposes, the table below lists the known properties of palmitic acid and two

structurally related wax esters.
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Compound
Molecular
Formula

Molecular
Weight ( g/mol
)

Melting Point
(°C)

Physical State
at 25°C

Palmitic Acid C16H32O2 256.42 62.9 White solid

Cetyl Palmitate

(Saturated)
C32H64O2 480.85 54 - 56 White waxy solid

Oleyl Palmitate

(Monounsaturate

d)

C34H66O2 506.89 24 Solid

Synthesis of Linolenyl Palmitate
The synthesis of wax esters can be achieved through chemical or enzymatic methods.

Enzymatic synthesis is often preferred due to its high specificity, milder reaction conditions, and

reduced environmental impact. Lipases are commonly employed for the esterification of fatty

acids and fatty alcohols.

Below is a logical workflow for the enzymatic synthesis of linolenyl palmitate.
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Enzymatic Synthesis of Linolenyl Palmitate

Reactants Reaction Conditions

Palmitic Acid

Esterification Reaction

Linolenyl Alcohol Immobilized Lipase Organic Solvent (e.g., n-hexane) Controlled Temperature (e.g., 45-65°C) Water Removal (e.g., molecular sieves)

Purification

Linolenyl Palmitate
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Analytical Workflow for Linolenyl Palmitate

Purification

Analysis

Crude Sample

Column Chromatography
(Silica Gel)

TLC Monitoring

GC-MS
NMR Spectroscopy

GC with FID
HPLC with ELSD

General Biological Roles of Wax Esters

Biological Functions

Wax Esters

Water Repellency
(e.g., Plant Leaves, Animal Skin)

Metabolic Fuel
(e.g., Marine Copepods)

Density Regulation
(e.g., Marine Animals)

Delayed Fatty Acid Release
(Anti-inflammatory, Anti-obesity)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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